Tetramethylammonium tetrafluoroborate
Overview
Description
Tetramethylammonium tetrafluoroborate is a chemical compound with the linear formula (CH3)4N(BF4). It has a molecular weight of 160.95 . It is used in the catalytic reduction of 1,6-dihalohexanes by nickel (i) salen electrogenerated at glassy carbon cathodes in dimethylformamide .
Molecular Structure Analysis
The molecular structure of Tetramethylammonium tetrafluoroborate consists of a tetramethylammonium cation (CH3)4N+ and a tetrafluoroborate anion BF4- .Chemical Reactions Analysis
Tetramethylammonium tetrafluoroborate is used in the catalytic reduction of 1,6-dihalohexanes by nickel (i) salen electrogenerated at glassy carbon cathodes in dimethylformamide .Physical And Chemical Properties Analysis
Tetramethylammonium tetrafluoroborate is a solid substance with a white appearance . It is hygroscopic, meaning it absorbs moisture from the air . It has a melting point of ≥300 °C .Scientific Research Applications
Electrochemical Applications
Tetramethylammonium tetrafluoroborate is used as a supporting electrolyte in electrochemical processes. It plays a crucial role in the electrocatalytic reduction of halogenated compounds, such as the reduction of 6-bromo-1-hexene by nickel (I) salen . Additionally, it’s utilized in the synthesis of conjugated oligomers via electrochemical polymerization, which is fundamental in creating conductive materials .
Supercapacitor Fabrication
This compound is instrumental in fabricating high-performance supercapacitors . Supercapacitors are energy storage devices that have higher power density than batteries and are used in various applications, from electronics to electric vehicles .
Catalysis
In catalysis, Tetramethylammonium tetrafluoroborate is used for the catalytic reduction of dihalohexanes, which is an important reaction in organic synthesis and industrial processes .
Electrochemical Double-Layer Capacitors
Research has explored its use in electrochemical double-layer capacitors (EDLCs). EDLCs are a type of supercapacitor that store energy through the electrostatic separation of charges and have applications in power backup systems and energy recovery .
Textile Industry
The compound has found an application in the textile industry, where it’s used for transient confinement among polyamide molecules during the preparation of nylon 6,6 fibers. This process results in fibers with high-modulus and high-strength properties, which are desirable traits for durable textiles .
Analytical Chemistry
In analytical chemistry, Tetramethylammonium tetrafluoroborate may serve as a supporting electrolyte in voltammetric determinations , aiding in the precise measurement of various compounds .
Safety and Hazards
Tetramethylammonium tetrafluoroborate causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and it should be handled in a well-ventilated area . In case of contact with skin or eyes, or if inhaled, it is advised to rinse with plenty of water and seek medical attention .
Mechanism of Action
Target of Action
Tetramethylammonium tetrafluoroborate is a biochemical reagent
Mode of Action
It is known to be used in the catalytic reduction of 1,6-dihalohexanes by nickel (i) salen . It’s also used as a supporting electrolyte in various electrochemical processes .
Biochemical Pathways
It is used in the synthesis of conjugated oligomers via electrochemical polymerization , indicating that it may play a role in the formation of these complex structures.
Result of Action
It’s known to be used in the fabrication of high-performance supercapacitors , suggesting that it may have significant effects on the electrical properties of these devices.
Action Environment
The action of Tetramethylammonium tetrafluoroborate can be influenced by environmental factors. For instance, it’s hygroscopic , meaning it absorbs moisture from the environment, which could potentially affect its stability and efficacy. Additionally, it’s soluble in hot water , which could influence its behavior in aqueous environments.
properties
IUPAC Name |
tetramethylazanium;tetrafluoroborate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N.BF4/c1-5(2,3)4;2-1(3,4)5/h1-4H3;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWFABLFRYCHILB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.C[N+](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12BF4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10216296 | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic crystals; [Sigma-Aldrich MSDS] | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19857 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Tetramethylammonium tetrafluoroborate | |
CAS RN |
661-36-9 | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=661-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000661369 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10216296 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetramethylammonium tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.499 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.